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Compound of Interest

Compound Name: 5-Bromo-2-isopropylpyridine

Cat. No.: B1286660 Get Quote

This guide provides crucial safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 5-Bromo-2-isopropylpyridine.

Adherence to these procedures is vital for ensuring personal and environmental safety. The

information presented is based on data for the closely related isomer, 2-Bromo-5-

isopropylpyridine, and should be considered a strong guideline in the absence of a specific

Safety Data Sheet (SDS) for 5-Bromo-2-isopropylpyridine.

Hazard Identification and Classification
5-Bromo-2-isopropylpyridine is classified as a hazardous substance. The primary hazards

are outlined below, based on GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) classifications for the 2-bromo isomer.

Signal Word:Warning

Pictogram:

GHS07: Exclamation Mark

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Quantitative Data Summary
The following tables summarize key quantitative data for 2-Bromo-5-isopropylpyridine, which is

expected to be comparable to 5-Bromo-2-isopropylpyridine.

Table 1: Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C₈H₁₀BrN [1]

Molecular Weight 200.08 g/mol [1][2]

Appearance
Solid or semi-solid or lump or

liquid

Storage Temperature
Room Temperature, under

inert atmosphere

| Purity | ~95% | |

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

(Data based on 2-Bromo-5-isopropylpyridine)

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to minimize risk.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. All PPE should meet

established standards (e.g., NIOSH in the US, EN in the EU).
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles

meeting EN166 (EU) or ANSI

Z87.1 (US) standards. A face

shield should be worn over

goggles if there is a significant

splash hazard.[3]

Protects against splashes and

vapors causing serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

and a fully buttoned lab coat.

[3][4]

Prevents skin contact which

can cause irritation.[4]

Respiratory Protection

Work must be conducted in a

certified chemical fume hood.

[3][5] If there is a risk of

generating aerosols or dust

outside a fume hood, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge is required.

Protects against inhalation

which may cause respiratory

irritation.[4]

Step-by-Step Handling Procedure
1. Preparation:

Ensure an SDS for a closely related compound like 2-Bromo-5-isopropylpyridine is

accessible.

Verify that a certified chemical fume hood is available and functioning correctly.

Ensure an emergency eyewash station and safety shower are accessible within a 10-second

travel distance.[6]

Prepare and label all necessary equipment and secondary containers.

2. Handling the Chemical:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10060314&productDescription=5GR+5-Bromopyridine-2-carbaldehyde%2C+97%25&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10060314&productDescription=5GR+5-Bromopyridine-2-carbaldehyde%2C+97%25&countryCode=GB&language=en
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10060314&productDescription=5GR+5-Bromopyridine-2-carbaldehyde%2C+97%25&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conduct all manipulations of 5-Bromo-2-isopropylpyridine inside a chemical fume hood.[5]

Wear the mandatory PPE as specified in the table above.

Avoid all personal contact, including inhalation of vapors.[7]

When not in use, keep the container tightly closed and stored under an inert atmosphere.[8]

Do not eat, drink, or smoke in the handling area.[4][7]

3. Spill Management:

Minor Spill (in fume hood): Absorb the spill with an inert, non-combustible material (e.g.,

sand, vermiculite).[4] Collect the contaminated material into a labeled, sealed container for

hazardous waste disposal.[4] Clean the spill area with an appropriate solvent and then soap

and water.

Major Spill: Evacuate the immediate area. Alert colleagues and the laboratory supervisor. If

safe to do so, turn off ignition sources.[7] The spill should be handled by trained emergency

personnel equipped with appropriate respiratory and protective gear.[4]

Disposal Plan
All waste containing 5-Bromo-2-isopropylpyridine must be treated as hazardous waste.

1. Waste Segregation and Collection:

As a halogenated organic compound, waste 5-Bromo-2-isopropylpyridine and its solutions

should be collected in a dedicated, properly labeled, and sealed hazardous waste container.

[9][10]

Do not mix with non-halogenated or other incompatible waste streams.[9]

Solid waste (e.g., contaminated gloves, paper towels, and weighing boats) should be

collected in a separate, clearly labeled, sealed container.

2. Container Management:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1286660?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-254141.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://datasheets.scbt.com/sc-254141.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://datasheets.scbt.com/sc-254141.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.benchchem.com/product/b1286660?utm_src=pdf-body
https://www.benchchem.com/product/b1286660?utm_src=pdf-body
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use containers that are chemically compatible and in good condition.

Keep waste containers closed at all times, except when adding waste.[8]

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials.[6]

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]

Waste pyridine and its derivatives are typically disposed of via high-temperature incineration

(e.g., rotary kiln or liquid injection incineration).[11]

First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][5]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[4]

[5][8]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If you feel

unwell, call a POISON CENTER or

doctor/physician.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Call a physician or poison

control center immediately.[3]

Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of 5-
Bromo-2-isopropylpyridine.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Cleanup & Disposal Phase

4. Final Steps

Review SDS

Don PPE
(Goggles, Gloves, Lab Coat)

Prepare Fume Hood

Weigh/Measure Chemical

Perform Experiment

Decontaminate Glassware

Store Securely

Segregate Halogenated Waste

Liquid Waste Container Solid Waste Container

EHS Waste Pickup

Remove PPE

Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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